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Compound of Interest

Compound Name: 5-Bromo-2-nitroaniline

Cat. No.: B184017

Essential Safety and Handling Guide for 5-
Bromo-2-nitroaniline

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) requirements, operational procedures, and disposal plans for handling 5-Bromo-2-
nitroaniline. It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Chemical Identifier:

e Name: 5-Bromo-2-nitroaniline

e CAS Number: 5228-61-5

e Molecular Formula: C6H5BrN202[1]

Hazard Identification and Classification

5-Bromo-2-nitroaniline is a hazardous chemical that requires careful handling to prevent
exposure. The primary hazards are summarized below.
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Hazard Classification

Description

Acute Toxicity (Oral, Dermal, Inhalation)

Harmful if swallowed, in contact with skin, or if
inhaled.[1]

Skin Corrosion/Irritation

Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation

Causes serious eye irritation.[1][2]

Respiratory Irritation

May cause respiratory irritation.[1][2]

Allergic Skin Reaction

May cause an allergic skin reaction.[2]

Aquatic Toxicity

Very toxic to aquatic life with long-lasting effects.

[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure when handling 5-Bromo-2-

nitroaniline. The following table outlines the recommended equipment.
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Protection Type

Specification

Rationale and Standards

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or
NIOSH (US) standards is
recommended to protect

against splashes.[3]

Skin Protection

Chemically resistant,
impervious gloves (e.g., Butyl,
Neoprene, or Viton over
Nitrile). A flame-resistant lab
coat worn over personal
clothing. Closed-toe, chemical-

resistant shoes.

Double-gloving provides robust
protection against skin
absorption.[4] Impervious
clothing and footwear prevent
skin contact.[3][4]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
dust or aerosols are likely to be
generated, a NIOSH-approved
respirator with an appropriate
particulate filter may be

necessary.

A fume hood is the primary
engineering control to prevent
inhalation.[4] A respirator
provides an additional layer of

protection.

Operational Plan: Safe Handling Protocol

A systematic approach to handling 5-Bromo-2-nitroaniline is critical to minimize exposure risk.

[EEN

. Preparation:

before starting.

N

. Weighing and Transfer:

Put on all required PPE as specified in the table above.

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
Verify the functionality of the nearest safety shower and eyewash station.

Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) and reagents
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Conduct all weighing and transfer operations within a chemical fume hood to minimize
inhalation exposure.

Handle the compound carefully to avoid generating dust.

Use a spatula for transfers. Avoid pouring the solid directly from the container if it is a
powder.

. During the Experiment:
Keep all containers with 5-Bromo-2-nitroaniline tightly sealed when not in use.
Avoid contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.
If any sign of exposure occurs, follow the first aid procedures outlined below.
. Post-Experiment:
Decontaminate all work surfaces and equipment thoroughly after use.
Remove PPE carefully, avoiding self-contamination.

Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2][5]

Immediately wash off with soap and plenty of
_ water for at least 15 minutes. Remove
Skin Contact ) ) ]
contaminated clothing and shoes. Get medical

attention if irritation develops or persists.[2][5][6]

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial
Inhalation respiration. If breathing is difficult, trained

personnel may administer oxygen. Get medical

attention as soon as possible.[3][5][6]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . .
mouth with water. Get medical attention

immediately.[3][5][6]

Disposal Plan

Chemical waste containing 5-Bromo-2-nitroaniline must be managed according to institutional
and regulatory guidelines.

Waste Collection: Collect all waste material (including residual compound and contaminated
consumables like weighing paper and gloves) in a suitable, labeled, and sealed container.

» Labeling: Ensure the waste container is clearly labeled as "Hazardous Waste" and includes
"5-Bromo-2-nitroaniline"” as a component.

o Storage: Store the hazardous waste in a designated, well-ventilated area, away from
incompatible materials.

o Disposal: Dispose of the hazardous waste through your institution's designated chemical
waste disposal program. Do not dispose of it down the drain or in regular trash.[2]
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Workflow for PPE Selection and Handling

The following diagram illustrates the decision-making process for selecting and using
appropriate PPE when working with 5-Bromo-2-nitroaniline.
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Caption: Workflow for PPE selection and safe handling of 5-Bromo-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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